Cas no 61735-57-7 (Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1))

Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1) structure
61735-57-7 structure
Product Name:Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1)
CAS No:61735-57-7
MF:C17H12FN3O7
MW:389.291487693787
CID:468076
PubChem ID:71392796
Update Time:2025-04-19

Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1) Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1)
    • 1-fluoro-5-methoxynaphthalene,1,3,5-trinitrobenzene
    • 1-Fluoro-5-methoxynaphthalene--1,3,5-trinitrobenzene (1/1)
    • DTXSID60814589
    • 61735-57-7
    • Inchi: 1S/C11H9FO.C6H3N3O6/c1-13-11-7-3-4-8-9(11)5-2-6-10(8)12;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-7H,1H3;1-3H
    • InChI Key: MURDUVDPUJSSRW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C(C=CC=C21)OC.[O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 389.06596
  • Monoisotopic Mass: 389.06592789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 401
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 138.65
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